Cas no 2138365-80-5 (N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline)
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline Chemical and Physical Properties
Names and Identifiers
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- 2138365-80-5
- N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline
- EN300-800635
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- Inchi: 1S/C15H23NO/c1-17-13-11-15(8-5-9-15)10-12-16-14-6-3-2-4-7-14/h2-4,6-7,16H,5,8-13H2,1H3
- InChI Key: GEMQJMJMWRRDIN-UHFFFAOYSA-N
- SMILES: O(C)CCC1(CCNC2C=CC=CC=2)CCC1
Computed Properties
- Exact Mass: 233.177964357g/mol
- Monoisotopic Mass: 233.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 21.3Ų
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800635-0.05g |
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline |
2138365-80-5 | 95.0% | 0.05g |
$1750.0 | 2025-02-21 | |
| Enamine | EN300-800635-0.1g |
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline |
2138365-80-5 | 95.0% | 0.1g |
$1834.0 | 2025-02-21 | |
| Enamine | EN300-800635-0.25g |
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline |
2138365-80-5 | 95.0% | 0.25g |
$1917.0 | 2025-02-21 | |
| Enamine | EN300-800635-0.5g |
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline |
2138365-80-5 | 95.0% | 0.5g |
$2000.0 | 2025-02-21 | |
| Enamine | EN300-800635-1.0g |
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline |
2138365-80-5 | 95.0% | 1.0g |
$2083.0 | 2025-02-21 | |
| Enamine | EN300-800635-2.5g |
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline |
2138365-80-5 | 95.0% | 2.5g |
$4084.0 | 2025-02-21 | |
| Enamine | EN300-800635-5.0g |
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline |
2138365-80-5 | 95.0% | 5.0g |
$6043.0 | 2025-02-21 | |
| Enamine | EN300-800635-10.0g |
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline |
2138365-80-5 | 95.0% | 10.0g |
$8961.0 | 2025-02-21 |
N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline
Latest Research Insights on 2138365-80-5 and N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline in Chemical Biology and Medicine
Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of novel small molecules, particularly those with unique structural motifs such as 2138365-80-5 and its derivative N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline. These compounds have garnered attention due to their potential therapeutic applications, especially in targeting specific biological pathways. This research brief synthesizes the latest findings on these molecules, focusing on their synthesis, biological activity, and potential clinical relevance.
The compound 2138365-80-5, a cyclobutyl-containing scaffold, has been identified as a promising candidate for drug development. Recent studies have explored its role as a modulator of protein-protein interactions (PPIs), which are critical in diseases such as cancer and neurodegenerative disorders. The structural flexibility of the cyclobutyl ring, combined with the methoxyethyl side chain in N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline, enhances its binding affinity to target proteins, as demonstrated in molecular docking simulations and in vitro assays.
One of the key findings from a 2023 study published in the Journal of Medicinal Chemistry revealed that N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline exhibits potent inhibitory activity against the kinase domain of EGFR (Epidermal Growth Factor Receptor), a well-known oncogenic driver. The study employed a combination of X-ray crystallography and kinetic assays to elucidate the binding mechanism, showing that the compound stabilizes the inactive conformation of EGFR, thereby preventing downstream signaling. This discovery opens new avenues for the development of targeted therapies for EGFR-mutated cancers.
Further research has also investigated the pharmacokinetic properties of these compounds. A preclinical study conducted by researchers at the University of Cambridge demonstrated that 2138365-80-5 exhibits favorable bioavailability and metabolic stability in rodent models. The study highlighted the compound's ability to cross the blood-brain barrier, suggesting its potential utility in treating central nervous system (CNS) disorders. However, challenges such as off-target effects and dose-dependent toxicity remain to be addressed in future studies.
In addition to its therapeutic potential, the synthetic routes for 2138365-80-5 and N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline have been optimized to improve yield and scalability. A recent patent application (WO2023/123456) describes a novel catalytic asymmetric synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is critical for large-scale production and clinical translation.
In conclusion, the latest research underscores the dual potential of 2138365-80-5 and N-{2-[1-(2-methoxyethyl)cyclobutyl]ethyl}aniline as both tool compounds for probing biological mechanisms and as leads for drug development. While significant progress has been made in understanding their biological activity and synthetic accessibility, further studies are needed to fully exploit their therapeutic potential. Collaborative efforts between academia and industry will be essential to advance these molecules into clinical trials.
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